N-(2-fluorophenyl)-2-((3-(3-methoxyphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide

• IUPAC Name: N-(2-fluorophenyl)-2-[[3-(3-methoxyphenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C21H18FN3O3S2/c1-28-14-6-4-5-13(11-14)25-20(27)19-17(9-10-29-19)24-21(25)30-12-18(26)23-16-8-3-2-7-15(16)22/h2-8,11H,9-10,12H2,1H3,(H,23,26)
• InChI Key: NTVNJFGRHIQFSC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N2C(=O)C3=C(CCS3)N=C2SCC(=O)NC4=CC=CC=C4F
• Molecular Formula: C21H18FN3O3S2
• Molecular Weight: 443.5 g/mol

Description

N-(2-fluorophenyl)-2-((3-(3-methoxyphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H18FN3O3S2 and its molecular weight is 443.51. The purity is usually 95%.
BenchChem offers high-quality N-(2-fluorophenyl)-2-((3-(3-methoxyphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-fluorophenyl)-2-((3-(3-methoxyphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Radiosynthesis for Imaging Applications

A compound closely related to the one , DPA-714, has been synthesized for use in positron emission tomography (PET) imaging to selectively target the translocator protein (18 kDa). This application highlights the potential of fluorine-18 labeled compounds in neuroimaging and the study of neuroinflammatory processes (Dollé et al., 2008).

Antitumor Activity

Thieno[3,2-d]pyrimidine derivatives have been synthesized and evaluated for their antitumor activities. Certain derivatives exhibited potent anticancer activities against various human cancer cell lines, including breast adenocarcinoma, cervical carcinoma, and colonic carcinoma, indicating their potential as therapeutic agents in cancer treatment (Hafez & El-Gazzar, 2017).

Antimicrobial Activity

New thienopyrimidine linked rhodanine derivatives have been synthesized and demonstrated significant in vitro antimicrobial activity against various bacterial and fungal strains. This suggests the potential of thieno[3,2-d]pyrimidine derivatives as lead compounds for the development of new antimicrobial agents (Kerru et al., 2019).

Inhibitors of Kinase Activity

Substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides have been identified as potent and selective inhibitors of the Met kinase superfamily. This discovery showcases the application of similar compounds in targeting kinase activity for cancer therapy (Schroeder et al., 2009).

Neuroinflammation Imaging

Derivatives related to the compound of interest have been synthesized for binding the translocator protein 18 kDa (TSPO), serving as early biomarkers for neuroinflammatory processes. Radiolabeled compounds in this category have shown potential for in vivo PET imaging, aiding in the diagnosis and monitoring of neurodegenerative disorders (Damont et al., 2015).